Cas no 1864480-39-6 (5-Oxaspiro[3.5]nonane-6-carboxylic acid)

• Product Name: 5-Oxaspiro[3.5]nonane-6-carboxylic acid
• CAS No: 1864480-39-6
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD32163227
• CID: 5617077
• PubChem ID: 130585277
• Update Time: 2025-08-05

5-Oxaspiro[3.5]nonane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-oxaspiro[3.5]nonane-6-carboxylic acid
• 1864480-39-6
• EN300-3031934
• 5-Oxaspiro[3.5]nonane-6-carboxylic acid

• MDL： MFCD32163227
• Inchi： 1S/C9H14O3/c10-8(11)7-3-1-4-9(12-7)5-2-6-9/h7H,1-6H2,(H,10,11)
• InChI Key： UEFGEYGGAAVULW-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCCC21CCC2

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 325.2±35.0 °C(Predicted)
• pka: 3.68±0.20(Predicted)

Additional information on 5-Oxaspiro[3.5]nonane-6-carboxylic acid

5-Oxaspiro[3.5]nonane-6-carboxylic Acid: A Comprehensive Overview

5-Oxaspiro[3.5]nonane-6-carboxylic acid is a unique organic compound with the CAS registry number 1864480-39-6. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the oxygen atom in the oxaspiro structure. The compound's structure consists of a spiro ring system where a five-membered ring (oxolane) is fused with a six-membered ring (carboxylic acid group), creating a distinctive bicyclic framework.

The spiro structure of this compound plays a significant role in its chemical properties and potential applications. Spiro compounds are known for their unique electronic and steric properties, which often make them valuable in various fields such as drug design, materials science, and polymer chemistry. The presence of the carboxylic acid group in 5-Oxaspiro[3.5]nonane-6-carboxylic acid adds functional versatility, enabling it to participate in various chemical reactions such as esterification, amidation, and other acid-catalyzed processes.

Recent studies have highlighted the potential of 5-Oxaspiro[3.5]nonane-6-carboxylic acid in the development of advanced materials. Researchers have explored its use as a building block for synthesizing novel polymers with improved mechanical and thermal properties. The spiro structure contributes to the formation of robust polymer networks, which are highly sought after in industries such as aerospace, automotive, and electronics.

In addition to its material science applications, 5-Oxaspiro[3.5]nonane-6-carboxylic acid has shown promise in medicinal chemistry. Its unique structure allows for interactions with biological targets, making it a potential candidate for drug development. Recent research has focused on its ability to modulate enzyme activity and its potential as a lead compound for designing new therapeutic agents.

The synthesis of 5-Oxaspiro[3.5]nonane-6-carboxylic acid involves a multi-step process that typically includes ring-forming reactions and functional group transformations. One common approach involves the cyclization of appropriately substituted precursors under specific reaction conditions to form the spiro structure. The carboxylic acid group is often introduced or retained during these steps to ensure the desired functionality.

From an environmental perspective, the compound's stability and biodegradability are critical factors for its industrial applications. Studies have shown that 5-Oxaspiro[3.5]nonane-6-carboxylic acid exhibits moderate biodegradability under aerobic conditions, making it suitable for applications where environmental impact is a consideration.

In conclusion, 5-Oxaspiro[3.5]nonane-6-carboxylic acid (CAS No. 1864480-39-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique spiro structure and functional groups make it an attractive candidate for research and development in materials science, medicinal chemistry, and beyond.